Cas no 916791-97-4 (Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate
• CAS No: 916791-97-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 822733
• PubChem ID: 2743509
• Update Time: 2025-09-24

Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(tert-butyl)-1H-pyrazole-5-carboxylate
• Ethyl 3-(2-methyl-2-propanyl)-1H-pyrazole-5-carboxylate
• ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate
• ethyl 5-tert-butyl-1H-pyrazole-3-carboxylate
• Ethyl 3-(1,1-dimethylethyl)-1H-pyrazole-5-carboxylate (ACI)
• 5-tert-Butyl-2H-pyrazole-3-carboxylic acid ethyl ester
• RCXMILPYEKVQLB-UHFFFAOYSA-N
• 5-tert-Butyl-1H-pyrazole-3-carboxylic acid ethyl ester
• STK506263
• CS-0368448
• 1H-pyrazole-5-carboxylic acid, 3-(1,1-dimethylethyl)-, ethyl ester
• AKOS005111418
• Ethyl 5-tert-butylpyrazole-3-carboxylate
• 5-tert-Butyl-1H-pyrazol-3-carboxylic acid ethyl ester
• J-521157
• ethyl 3-t-butyl-1H-pyrazole-5-carboxylate
• AC-26262
• Maybridge3_006722
• BBL022481
• SY061947
• ALBB-010168
• Ethyl 5-(tert-butyl)-1H-pyrazole-3-carboxylate
• MFCD00173782
• ethyl 5-tert-butyl-2H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-(1,1-dimethylethyl)-, ethyl ester
• ethyl 3-(tert-butyl)pyrazole-5-carboxylate
• DTXSID10952001
• IDI1_018109
• AKOS000269103
• DA-34052
• ethyl 5-(1,1-dimethylethyl)-1H-pyrazole-3-carboxylate
• AS-5168
• DB-068123
• 5-TERT-BUTYL-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYLESTER
• 294852-57-6
• 916791-97-4
• HMS1450B12
• ethyl 3-t-butyl-1 H-pyrazole-5-carboxylate
• 83405-70-3
• ethyl 3-tert-butyl-1 H-pyrazole-5-carboxylate
• ETHYL3-(TERT-BUTYL)-1H-PYRAZOLE-5-CARBOXYLATE
• EN300-110824
• Ethyl 5-(tert-butyl)-2H-pyrazole-3-carboxylate
• SCHEMBL574316
• DB-056712
• CS-D0076
• Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate

• MDL： MFCD00173782
• Inchi： 1S/C10H16N2O2/c1-5-14-9(13)7-6-8(12-11-7)10(2,3)4/h6H,5H2,1-4H3,(H,11,12)
• InChI Key： RCXMILPYEKVQLB-UHFFFAOYSA-N
• SMILES： O=C(C1NN=C(C(C)(C)C)C=1)OCC

Computed Properties

• Exact Mass: 196.121
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 142 °C
• Boiling Point: 322.3±30.0 °C at 760 mmHg
• Flash Point: 148.7±24.6 °C
• Refractive Index: 1.5
• PSA: 54.98000
• LogP: 1.88390
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 3-tert-butyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)